Cas no 1220035-91-5 (2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride)

2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride is a synthetic organic compound featuring a pyridinylmethyl acetamide backbone with a methylamino substituent. This hydrochloride salt form enhances solubility and stability, making it suitable for research applications in medicinal chemistry and pharmaceutical development. The compound's structure, incorporating both pyridine and acetamide functional groups, suggests potential utility as an intermediate in the synthesis of biologically active molecules, particularly those targeting neurological or receptor-based pathways. Its well-defined chemical properties and purity ensure reproducibility in experimental settings. The hydrochloride salt also facilitates handling and storage under standard laboratory conditions. Further studies may explore its role in drug discovery or mechanistic investigations.
2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride structure
1220035-91-5 structure
Product Name:2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride
CAS No:1220035-91-5
MF:C9H14ClN3O
MW:215.679960727692
CID:1078167
PubChem ID:56832232
Update Time:2025-06-09

2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride
    • AKOS015846305
    • 2-(methylamino)-N-(pyridin-2-ylmethyl)acetamide hydrochloride
    • 2-(methylamino)-N-(pyridin-2-ylmethyl)acetamidehydrochloride
    • 1220035-91-5
    • 2-(Methylamino)-N-(2-pyridinylmethyl)acetamidehydrochloride
    • 2-(methylamino)-N-(pyridin-2-ylmethyl)acetamide;hydrochloride
    • MDL: MFCD13562789
    • Inchi: 1S/C9H13N3O.ClH/c1-10-7-9(13)12-6-8-4-2-3-5-11-8;/h2-5,10H,6-7H2,1H3,(H,12,13);1H
    • InChI Key: KOFZKFXLLYEMJM-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CNC)NCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 215.0825398g/mol
  • Monoisotopic Mass: 215.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 161
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54Ų

2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride Pricemore >>

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2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride Related Literature

Additional information on 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride

Introduction to 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide Hydrochloride (CAS No. 1220035-91-5)

2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride (CAS No. 1220035-91-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as MPMA, is a derivative of pyridine and acetamide, and its unique structural features make it a valuable candidate for various biomedical applications.

The molecular structure of 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride consists of a pyridine ring attached to an acetamide moiety via a methylamine linker. The presence of the pyridine ring imparts significant biological activity, while the acetamide group contributes to the compound's solubility and stability. The hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations.

Recent studies have explored the potential therapeutic applications of 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride. One notable area of research is its role as a neuroprotective agent. In vitro and in vivo experiments have demonstrated that this compound can effectively reduce neuronal damage caused by oxidative stress and neuroinflammation. These findings suggest that MPMA may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride has been investigated for its anti-inflammatory effects. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride has also been studied extensively. Research indicates that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. These properties are crucial for the development of effective drug formulations and dosing regimens.

Safety and toxicity assessments are essential components of drug development, and several studies have evaluated the safety profile of 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride. In animal models, this compound has shown low toxicity at therapeutic doses, with no significant adverse effects observed in acute or chronic toxicity studies. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride in human subjects. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with neurodegenerative diseases and inflammatory conditions. Ongoing research aims to further elucidate the mechanisms of action and optimize dosing regimens for maximum therapeutic effect.

In conclusion, 2-(Methylamino)-N-(2-pyridinylmethyl)acetamide hydrochloride (CAS No. 1220035-91-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further development in the treatment of neurodegenerative diseases, inflammatory disorders, and other medical conditions. Continued research and clinical trials will be essential to fully realize its therapeutic potential.

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